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Compound of Interest

Compound Name: (S)-chroman-4-amine

Cat. No.: B071886 Get Quote

For researchers, scientists, and drug development professionals, (S)-Chroman-4-amine
hydrochloride is a valuable chiral building block in the synthesis of various pharmaceutical and

bioactive molecules. Its stereospecific presentation is crucial for targeted biological activity.

This technical guide provides a comprehensive overview of commercial suppliers, experimental

protocols for its preparation, and insights into the biological pathways where chroman

derivatives are active.

Commercial Supplier Data
(S)-Chroman-4-amine hydrochloride (CAS: 1035093-81-2) is available from a range of

chemical suppliers. The following table summarizes key quantitative data from several vendors

to facilitate easy comparison for procurement. Prices are subject to change and may not

include shipping and handling fees.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Fluorochem F217112 ≥98%
1g, 5g, 10g, 25g,

50g, 100g

~

28(1𝑔),28(1g),

92 (5g), ~

183(10𝑔),183(10g),

296 (25g), ~

552(50𝑔),552(50g),

850 (100g)[1]

Sigma-Aldrich JAYH9A8E8D21 ≥98% Inquire
Pricing not

readily available

BLD Pharm BD215857 ≥97% Inquire

Pricing not

readily

available[2][3]

Home Sunshine

Pharma
N/A ≥98.0% Inquire

Pricing not

readily

available[4]

PTG N/A N/A Inquire

Pricing not

readily

available[5]

Alchem

Pharmtech
N/A N/A Inquire

Pricing not

readily

available[6]

Experimental Protocols
The enantiomerically pure (S)-chroman-4-amine is most commonly obtained through the

resolution of a racemic mixture of chroman-4-amine. This involves the use of a chiral resolving

agent to form diastereomeric salts that can be separated by crystallization.
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Protocol: Chiral Resolution of (±)-Chroman-4-amine
Materials:

Racemic chroman-4-amine

Chiral resolving agent (e.g., L-(-)-Dibenzoyl-tartaric acid)

Methanol

Diethyl ether

Sodium hydroxide (NaOH) solution (e.g., 2M)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (HCl) in a suitable solvent (e.g., diethyl ether or isopropanol)

Procedure:

Diastereomeric Salt Formation:

Dissolve racemic chroman-4-amine in a minimal amount of warm methanol.

In a separate flask, dissolve an equimolar amount of L-(-)-Dibenzoyl-tartaric acid in warm

methanol.

Slowly add the resolving agent solution to the amine solution with stirring.

Allow the mixture to cool to room temperature and then place it in an ice bath to facilitate

crystallization of the diastereomeric salt.

Collect the crystals by vacuum filtration and wash with a small amount of cold methanol,

followed by diethyl ether.

Liberation of the Free Amine:
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Suspend the collected diastereomeric salt in a biphasic mixture of dichloromethane and an

aqueous solution of sodium hydroxide.

Stir the mixture vigorously until all solids have dissolved and the layers have fully

separated.

Separate the organic layer, and extract the aqueous layer with additional portions of

dichloromethane.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

yield the free (S)-chroman-4-amine.

Formation of the Hydrochloride Salt:

Dissolve the obtained (S)-chroman-4-amine in a minimal amount of a suitable solvent like

diethyl ether or isopropanol.

Slowly add a solution of hydrochloric acid in the same solvent dropwise with stirring.

The hydrochloride salt will precipitate out of the solution.

Collect the solid by vacuum filtration, wash with a small amount of the solvent, and dry

under vacuum to obtain (S)-chroman-4-amine hydrochloride.

Experimental Workflow: Chiral Resolution
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Caption: Workflow for the chiral resolution of (±)-chroman-4-amine.
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Signaling Pathways and Biological Activity
While the specific signaling pathways for (S)-chroman-4-amine hydrochloride are not

extensively detailed in publicly available literature, the broader class of chroman and chroman-

4-one derivatives has been shown to exhibit a range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial effects.[7][8] These activities are often

attributed to the modulation of key signaling pathways involved in cell proliferation and

inflammation.

For instance, some chroman-4-one derivatives have been reported to inhibit the

PI3K/Akt/mTOR pathway, which is a critical regulator of cell growth and is frequently

dysregulated in cancer.[9] Additionally, anti-inflammatory effects of certain chroman derivatives

have been linked to the inhibition of the NF-κB and MAPK signaling pathways.[7]

The following diagram illustrates a generalized signaling pathway that may be modulated by

chroman derivatives, leading to downstream cellular effects. It is important to note that this is a

representative pathway for the compound class and the precise mechanism of (S)-chroman-4-
amine hydrochloride may vary.

Generalized Signaling Pathway for Chroman Derivatives
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Caption: Generalized signaling pathways modulated by chroman derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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